5-(4-Fluorophenyl)-2-(chloromethyl)pyridine

• Molecular Formula: C12H9ClFN
• Molecular Weight: 221.66 g/mol
• IUPAC Name: 2-(chloromethyl)-5-(4-fluorophenyl)pyridine
• InChI: InChI=1S/C12H9ClFN/c13-7-12-6-3-10(8-15-12)9-1-4-11(14)5-2-9/h1-6,8H,7H2
• InChI Key: FDQYCRAGVOAAEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(C=C2)CCl)F

Description

5-(4-Fluorophenyl)-2-(chloromethyl)pyridine is a useful research compound. Its molecular formula is C12H9ClFN and its molecular weight is 221.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-(4-fluorophenyl)-2-methylpyridine-N-oxide (2.9 g, 14.5 mmol) in CH2Cl2 (15 mL) is added a 1.5 mL portion of a CH2Cl2 (15 mL) solution of POCl3 (1.72 g, 1.7 mmol). Subsequently, the remainder of this POCl3 solution and a solution of triethylamine (1.76 g, 17.4 mmol) in CH2Cl2 (15 mL) are added simultaneously, so as to maintain reflux. After addition is complete the resulting solution is stirred at ambient temperature for 2 hours. The reaction mixture is then neutralized by addition of saturated NaHCO3 (50 mL). The organic phase is separated, dried over MgSO4 and concentrated in vacuo. Chromatography (silica gel, 1:1 EtOAc/hexanes) affords 5-(4-fluorophenyl)-2-(chloromethyl)pyridine as a yellow solid.